1-[[[2-(Difluoromethoxy)phenyl]-oxomethyl]amino]-3-(3-methylphenyl)thiourea

• Molecular Formula: C16H15F2N3O2S
• Molecular Weight: 351.4g/mol
• IUPAC Name: 1-[[2-(difluoromethoxy)benzoyl]amino]-3-(3-methylphenyl)thiourea
• InChI: InChI=1S/C16H15F2N3O2S/c1-10-5-4-6-11(9-10)19-16(24)21-20-14(22)12-7-2-3-8-13(12)23-15(17)18/h2-9,15H,1H3,(H,20,22)(H2,19,21,24)
• InChI Key: YMDZIEDQBSJLJF-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)NC(=S)NNC(=O)C2=CC=CC=C2OC(F)F

Description

1-[[[2-(difluoromethoxy)phenyl]-oxomethyl]amino]-3-(3-methylphenyl)thiourea is a member of benzoic acids.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis Techniques : Thiourea derivatives, including those similar to the compound , are typically synthesized through reactions involving isothiocyanates and amines. For instance, Yeo and Tiekink (2019) synthesized a thiourea compound via a reaction between hydrazine and isothiocyanate, characterized by spectroscopy and X-ray crystallography, showing its solid-state properties and molecular packing features (Yeo & Tiekink, 2019).

• Molecular Structure Characterization : Detailed structural characterization of thiourea derivatives is common, involving techniques like single crystal XRD, NMR, IR, UV, and elemental analysis. For example, Lipowska et al. (1996) used these methods to analyze Re(V)O complexes with thiourea ligands, revealing insights into the coordination environment and bonding characteristics (Lipowska et al., 1996).

Potential Biological Applications

• Antimicrobial Activities : Thiourea compounds have been investigated for their antimicrobial properties. Saljooghi et al. (2017) synthesized thiourea derivatives and evaluated their antimicrobial activities against various pathogens, demonstrating the potential of these compounds in medical applications (Saljooghi et al., 2017).

• Enantioseparation and Catalysis : Thiourea derivatives are also explored for their use in chiral separation and catalysis. Péter et al. (2000) applied thiourea derivatives for the enantioseparation of amino acids, an essential process in the pharmaceutical industry (Péter et al., 2000).

Chemical Properties and Reactions

• Chemical Reactivity : The reactivity of thiourea compounds is a key area of study, particularly in forming heterocyclic structures and understanding their chemical behavior. Okino et al. (2005) conducted a study on bifunctional thioureas, revealing their efficiency in asymmetric Michael reactions and providing insights into their potential as catalysts (Okino et al., 2005).

• Spectroscopic Investigations : Spectroscopic methods are extensively used to investigate the properties of thiourea derivatives. For instance, Mary et al. (2016) conducted spectroscopic and single crystal XRD studies on a thiourea compound, offering insights into its molecular dynamics and potential applications in materials science (Mary et al., 2016).